2,3-Dichloro-3'-thiomorpholinomethyl benzophenone

• IUPAC Name: (2,3-dichlorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C18H17Cl2NOS/c19-16-6-2-5-15(17(16)20)18(22)14-4-1-3-13(11-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key: SMQLCRZQGFTZQL-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CC2=CC(=CC=C2)C(=O)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C18H17Cl2NOS
• DSSTOX Substance ID: DTXSID30643388
• Molecular Weight: 366.3 g/mol
• CAS No.: 898787-78-5

Description

2,3-Dichloro-3'-thiomorpholinomethyl benzophenone (2,3-DCM) is a novel synthetic compound with potential applications in scientific research. It is a heterocyclic compound composed of a phenyl ring and a thiomorpholinomethyl group. 2,3-DCM has been shown to possess unique properties that make it a useful reagent for a variety of scientific applications.

Scientific Research Applications

Photochemistry in Biological and Material Science

Benzophenone (BP) photophores, including derivatives like 2,3-Dichloro-3'-thiomorpholinomethyl benzophenone, play a significant role in various scientific fields. They exhibit unique photochemical properties, like the formation of a biradicaloid triplet state upon excitation, which is useful in biological chemistry, bioorganic chemistry, and material science. Their applications include binding site mapping, molecular target identification, proteome profiling, bioconjugation, and surface grafting. These BP derivatives offer practical benefits like low reactivity toward water and stability in ambient light, making them valuable tools in both academic and industrial research (Dormán, Nakamura, Pulsipher, & Prestwich, 2016).

Synthesis and Antitumor Activity

Specifically, the synthesis of novel benzophenone derivatives, including those with morpholino and thiomorpholino groups, has shown potential in antitumor activity. These compounds have been found to exhibit potent cytotoxic activity against certain cancer cell lines, and some have demonstrated significant antitumor activity in animal models. This research opens up possibilities for the use of such derivatives in cancer treatment (Kumazawa, Hirotani, Burford, Kawagoe, Miwa, Mitsui, & Ejima, 1997).

Environmental Impact and Water Treatment

The widespread use of benzophenone derivatives in personal care products and other applications has led to their release into the environment, raising concerns about their impact on aquatic ecosystems. Studies on their environmental occurrences, toxicities, and potential risks are crucial for understanding and mitigating their effects on ecosystems. For example, the degradation of benzophenone-3 (a related compound) during water treatment processes like chlorination and UV/chlorination has been investigated to understand its removal efficiency and the formation of potentially toxic byproducts (Kim & Choi, 2014).

Mechanism of Action

The mechanism of action of DTMBP is not specified in the available resources. Its applications in organic chemistry, biochemistry, and physiology suggest that it may have diverse mechanisms of action depending on the context.

Safety and Hazards

The safety and hazards of DTMBP are not detailed in the available resources. For detailed safety information, resources such as the Material Safety Data Sheet (MSDS) or other safety databases should be consulted.